Cas no 2126-37-6 (Androst-4-en-3-one,17,19-dihydroxy-, (17b)-)

Androst-4-en-3-one,17,19-dihydroxy-, (17b)- structure

2126-37-6 structure

Product Name:Androst-4-en-3-one,17,19-dihydroxy-, (17b)-

CAS No:2126-37-6

MF:C₁₉H₂₈O₃

MW:304.423826217651

CID:269795

PubChem ID:150968

Update Time:2025-04-19

Androst-4-en-3-one,17,19-dihydroxy-, (17b)- Chemical and Physical Properties

Names and Identifiers

- Androst-4-en-3-one,17,19-dihydroxy-, (17b)-
- 19-Hydroxy Testosterone
- (8R,9S,10S,13S,14S,17S)-17-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- 4-HYDROXYTESTOSTERONE
- 17beta,19-Dihydroxyandrost-4-en-3-one
- Androst-4-en-3-one,17b,19-dihydroxy- (7CI,8CI)
- 17b,19-Dihydroxyandrost-4-en-3-one
- 17b,19-Dihydroxyandrost-4-ene-3-one
- 4-Androstene-17b,19-diol-3-one
- NSC 77799
- C05294
- 2126-37-6
- SCHEMBL1331839
- 17,19-Dihydroxyandrost-4-en-3-one #
- NSC-77799
- 17beta,19-dihydroxy-4-androsten-3-one
- Q27105361
- 19-Hydroxytestosterone
- CHEBI:798
- 17.BETA.,19-DIHYDROXYANDROST-4-EN-3-ONE
- Androst-4-en-3-one, 17,19-dihydroxy-, (17beta)-
- w Hydroxy testosterone
- 17beta, 19-dihydroxy-4-androsten-3-one
- (8R, 9S, 10S, 13S, 14S, 17S)-17-hydroxy-10-(hydroxymethyl)-13-methyl-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-3-one
- 4-ANDROSTENE-17.BETA.,19-DIOL-3-ONE
- 17 beta,19-dihydroxyandrost-4-en-3-one
- 17.BETA.,19-DIHYDROXYANDROST-4-ENE-3-ONE
- LMST02020070
- ANDROST-4-EN-3-ONE, 17.BETA.,19-DIHYDROXY-
- NSC77799
- DTXSID801314363
- UNII-4GS1H36R0U
- 4-Androsten-17.beta.,19-diol-3-one
- ANDROST-4-EN-3-ONE, 17,19-DIHYDROXY-, (17.BETA.)-
- 4GS1H36R0U
- 17beta, 19-dihydroxyandrost-4-en-3-one
- Inchi： 1S/C19H28O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10,14-17,20,22H,2-9,11H2,1H3/t14-,15-,16-,17-,18-,19+/m0/s1
- InChI Key： YLTCTXBDDHSLCS-KOUJMVCDSA-N
- SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(CO)[C@H]3CC[C@@]21C)=O

Computed Properties

Exact Mass: 304.20400
Monoisotopic Mass: 304.204
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 57.5A^2

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 486.1±45.0 °C at 760 mmHg
Flash Point: Not available
Refractive Index: 1.58
PSA: 57.53000
LogP: 2.85160

Androst-4-en-3-one,17,19-dihydroxy-, (17b)- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Hazard Category Code： 20/21/22-40-63
Safety Instruction： S22; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22; R40; R63
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Androst-4-en-3-one,17,19-dihydroxy-, (17b)- Production Method

Androst-4-en-3-one,17,19-dihydroxy-, (17b)- Related Literature

1. Mechanistic consideration of P-450 dependent enzymic reactions: studies on oestriol biosynthesis

David E. Stevenson,J. Neville Wright,Muhammad Akhtar J. Chem. Soc. Perkin Trans. 1 1988 2043
2. Synthesis of 19,19-difuoro steroids and of novel B-ring-expanded steroids

Michael G. B. Drew,John Mann,Barbara Pietrzak J. Chem. Soc. Chem. Commun. 1985 1191